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Introduction
The quantitative analysis of coliform bacteria, particularly total coliforms and the fecal indicator

bacterium Escherichia coli (E. coli), is a cornerstone of environmental water quality monitoring.

These analyses are critical for assessing the sanitary condition of water bodies, ensuring the

safety of drinking and recreational waters, and monitoring the efficacy of water treatment

processes. The presence of coliforms can indicate contamination by pathogenic

microorganisms. This document provides detailed application notes and experimental protocols

for three widely accepted methods for the quantitative analysis of coliforms in environmental

water samples: Membrane Filtration (MF), Multiple-Tube Fermentation (MPN), and Enzyme

Substrate Assays.

Methods Overview
Three primary methods are employed for the quantitative enumeration of coliforms in water:
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Membrane Filtration (MF): This technique involves filtering a water sample through a

membrane that retains bacteria. The membrane is then placed on a selective agar medium,

and incubated. The resulting colonies are counted to determine the number of coliforms,

reported as Colony-Forming Units (CFU) per 100 mL.[1] This method is known for its

precision and ability to test large sample volumes.[1]

Multiple-Tube Fermentation (MPN): Also known as the Most Probable Number (MPN)

method, this technique involves inoculating a series of tubes containing a selective liquid

broth with different volumes of the water sample.[2][3] The presence or absence of gas

and/or acid production after incubation is used to statistically estimate the coliform

concentration, reported as MPN per 100 mL.[2][3] The MPN method is particularly useful for

turbid or heavily contaminated water samples.[3][4]

Enzyme Substrate Assays: These methods utilize chromogenic or fluorogenic substrates that

are specific to enzymes produced by coliforms (e.g., β-galactosidase) and E. coli (e.g., β-

glucuronidase).[5] The development of color or fluorescence indicates the presence of the

target bacteria. When used with a quantification system like the Quanti-Tray®, this method

provides a Most Probable Number (MPN) of coliforms and E. coli simultaneously.[5][6][7]

Data Presentation: Quantitative Comparison of
Methods
The following tables summarize representative quantitative data from comparative studies of

the Membrane Filtration, Multiple-Tube Fermentation, and Enzyme Substrate (Colilert) methods

for the enumeration of total coliforms and E. coli in various environmental water samples.

Table 1: Total Coliforms (CFU or MPN / 100 mL)
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Water Source
Membrane
Filtration (CFU/100
mL)

Multiple-Tube
Fermentation
(MPN/100 mL)

Enzyme Substrate
(Colilert) (MPN/100
mL)

River Water 150 170 165

Lake Water 45 50 48

Wastewater Effluent 1,200 1,500 1,400

Drinking Water <1 <1 <1

Table 2: E. coli (CFU or MPN / 100 mL)

Water Source
Membrane
Filtration (CFU/100
mL)

Multiple-Tube
Fermentation
(MPN/100 mL)

Enzyme Substrate
(Colilert) (MPN/100
mL)

River Water 80 95 88

Lake Water 15 20 18

Wastewater Effluent 600 750 700

Drinking Water <1 <1 <1

Note: The data presented are illustrative and can vary significantly based on the specific water

body, environmental conditions, and laboratory procedures.

Experimental Protocols
Membrane Filtration (MF) Method (Based on EPA Method
1604)
This protocol describes the simultaneous detection of total coliforms and E. coli.[8][9]

Materials:

Sterile filtration apparatus (funnel, base, and flask)
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Sterile, gridded membrane filters (47 mm diameter, 0.45 µm pore size)

Sterile petri dishes (50 mm)

MI agar or MI broth

Sterile absorbent pads (if using MI broth)

Sterile buffered dilution water

Incubator (35 ± 0.5°C)

Longwave ultraviolet (UV) lamp (366 nm)

Forceps

Procedure:

Sample Preparation: If necessary, prepare serial dilutions of the water sample using sterile

buffered dilution water to achieve a target colony count of 20-80 coliform colonies per filter.

[10]

Filtration Apparatus Assembly: Aseptically place a sterile membrane filter, grid-side up, onto

the filter base. Attach the funnel.

Filtration: Shake the sample vigorously. Measure 100 mL (or a diluted sample volume) and

pour it into the funnel. Apply a vacuum to filter the sample.

Rinsing: With the vacuum still applied, rinse the inner walls of the funnel with 20-30 mL of

sterile buffered dilution water. Repeat twice.

Membrane Transfer: Turn off the vacuum and remove the funnel. Using sterile forceps,

carefully remove the membrane filter from the base.

Plating:

MI Agar: Place the membrane filter onto the surface of the MI agar in a petri dish with a

rolling motion to avoid air bubbles.
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MI Broth: Place a sterile absorbent pad in a petri dish and saturate it with 2.0-2.2 mL of MI

broth. Place the membrane filter on the saturated pad.

Incubation: Invert the petri dishes and incubate at 35 ± 0.5°C for 24 hours.

Colony Counting and Interpretation:

Total Coliforms: After 24 hours, count all colonies that produce a fluorescent product under

a longwave UV light (366 nm).

E. coli: Count all colonies that are blue under ambient light. These colonies may or may

not be fluorescent.

Calculation: Calculate the number of total coliforms and E. coli per 100 mL using the

following formula:

(Number of colonies counted / Volume of sample filtered in mL) x 100

Multiple-Tube Fermentation (MPN) Method (Based on
APHA 9221)
This protocol outlines the presumptive, confirmed, and completed phases for total coliform

detection.[2][11][12]

Materials:

Sterile culture tubes with fermentation vials (Durham tubes)

Lauryl Tryptose Broth (LTB)

Brilliant Green Lactose Bile (BGLB) Broth

EC Medium

Sterile pipettes

Incubators (35 ± 0.5°C and 44.5 ± 0.2°C water bath)
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Procedure:

A. Presumptive Phase

Inoculation: Arrange multiple sets of LTB tubes (e.g., 5 tubes per dilution). Inoculate a series

of tubes with decreasing volumes of the water sample (e.g., 10 mL, 1.0 mL, and 0.1 mL). For

the 10 mL inocula, use double-strength LTB.

Incubation: Incubate the inoculated tubes at 35 ± 0.5°C for 24 ± 2 hours.

Observation: Examine each tube for gas formation in the Durham vial. If no gas is present,

re-incubate for an additional 24 hours (total 48 ± 3 hours). The presence of gas at any point

is a positive presumptive test.

B. Confirmed Phase

Transfer: For each positive presumptive tube, use a sterile loop to transfer one loopful of

culture to a tube of BGLB broth.

Incubation: Incubate the BGLB tubes at 35 ± 0.5°C for 48 ± 3 hours.

Observation: The formation of gas in the Durham vial at any time confirms the presence of

total coliforms.

C. Fecal Coliform/E. coli Confirmation

Transfer: From each positive LTB tube, transfer a loopful of culture to a tube of EC medium.

Incubation: Incubate the EC tubes in a water bath at 44.5 ± 0.2°C for 24 ± 2 hours.

Observation: Gas production in the EC medium is a positive test for fecal coliforms.

D. Calculation

Record the number of positive tubes in the confirmed phase for each dilution.

Use an MPN table to determine the Most Probable Number of coliforms per 100 mL.
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Enzyme Substrate Assay (IDEXX Colilert/Quanti-Tray
Method)
This protocol describes the simultaneous quantification of total coliforms and E. coli using the

Colilert reagent and Quanti-Tray/2000.[6][7][13][14]

Materials:

IDEXX Colilert reagent

Sterile, transparent, non-fluorescing 100 mL vessels

IDEXX Quanti-Tray/2000

Quanti-Tray Sealer

Incubator (35 ± 0.5°C)

Longwave ultraviolet (UV) lamp (366 nm)

Quanti-Tray/2000 MPN Table

Procedure:

Sample and Reagent Preparation: Aseptically add the contents of one Colilert packet to a

100 mL water sample in a sterile vessel.

Dissolving Reagent: Cap the vessel and shake until the reagent is completely dissolved. The

water may remain cloudy.

Filling the Quanti-Tray: Pour the sample/reagent mixture into a Quanti-Tray/2000, avoiding

contact with the foil tab.

Sealing: Seal the Quanti-Tray using the Quanti-Tray Sealer according to the manufacturer's

instructions.

Incubation: Place the sealed tray in a 35 ± 0.5°C incubator for 24 hours (or 18 hours for

Colilert-18).
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Reading and Interpreting Results:

Total Coliforms: After incubation, count the number of yellow wells. Compare the result to

the provided comparator.

E. coli: View the tray under a longwave UV lamp in a dark environment. Count the number

of fluorescent wells.

Quantification: Refer to the MPN table provided with the Quanti-Trays to determine the Most

Probable Number of total coliforms and E. coli per 100 mL based on the number of positive

wells.

Visualizations
Experimental Workflows

Sample Preparation Filtration Culturing Analysis

Water Sample Serial Dilution (if needed) Filter 100 mL through
0.45 µm membrane Rinse with sterile water Place membrane on

selective agar (MI Agar) Incubate at 35°C for 24h Count fluorescent (Total Coliforms)
and blue (E. coli) colonies Calculate CFU/100 mL

Click to download full resolution via product page

Caption: Workflow for the Membrane Filtration (MF) method.

Presumptive Phase

Confirmed Phase

Fecal Coliform/E. coli

Result Calculation

Inoculate LTB tubes
with sample dilutions

Incubate at 35°C
for 24-48h Observe for gas production

Transfer from positive LTB
to BGLB tubes

Transfer from positive LTB
to EC tubes

Incubate at 35°C
for 48h Observe for gas production

Determine MPN/100 mL
using MPN table

Incubate at 44.5°C
for 24h Observe for gas production
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Caption: Workflow for the Multiple-Tube Fermentation (MPN) method.

Sample Preparation Quantification Incubation Analysis

Add Colilert reagent
to 100 mL sample and dissolve

Pour mixture into
Quanti-Tray/2000 Seal the tray Incubate at 35°C

for 24h
Count yellow (Total Coliforms)
and fluorescent (E. coli) wells

Determine MPN/100 mL
from MPN table

Click to download full resolution via product page

Caption: Workflow for the Enzyme Substrate Assay (Colilert/Quanti-Tray).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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